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Compound of Interest

Compound Name: N-Acetyl-3-hydroxy-L-valine

Cat. No.: B15306886 Get Quote

Disclaimer: Information regarding the specific compound "N-Acetyl-3-hydroxy-L-valine" is not

readily available in public scientific literature and chemical databases. This guide provides a

comprehensive overview of the closely related and well-documented compound, N-Acetyl-L-

valine.

This technical guide is intended for researchers, scientists, and professionals in drug

development, offering a detailed examination of N-Acetyl-L-valine, its chemical properties,

synthesis, and applications.

Chemical Identity and Properties
N-Acetyl-L-valine is a derivative of the essential amino acid L-valine, where an acetyl group is

attached to the nitrogen atom of the amino group. This modification alters its chemical

properties and makes it a valuable intermediate in various synthetic processes.

IUPAC Name and CAS Number
IUPAC Name: (2S)-2-acetamido-3-methylbutanoic acid

CAS Number: 96-81-1[1]

Chemical and Physical Data
The following table summarizes the key physicochemical properties of N-Acetyl-L-valine.
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Property Value Reference

Molecular Formula C₇H₁₃NO₃ [2]

Molecular Weight 159.18 g/mol [2]

Appearance White crystalline powder

Melting Point 163-167 °C [3]

Solubility 37.1 mg/mL in water at 25 °C [2]

LogP 0.30 [2]

Synthesis of N-Acetyl-L-valine
The synthesis of N-Acetyl-L-valine is typically achieved through the acetylation of its parent

amino acid, L-valine.

Experimental Protocol: Acetylation of L-valine
A common and straightforward method for the N-acetylation of L-valine involves its reaction

with acetic anhydride.[4]

Materials:

L-valine

Acetic anhydride

Glacial acetic acid (as solvent)

Water (for crystallization)

Procedure:

L-valine is dissolved in glacial acetic acid.

A molar excess of acetic anhydride is slowly added to the solution.
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The reaction mixture is heated to facilitate the reaction. Temperature control is crucial to

maximize yield and purity.[4]

The reaction is monitored for completion.

Upon completion, the acetic acid is removed under reduced pressure.

The resulting crude product is then purified, typically by recrystallization from water, to

yield N-Acetyl-L-valine as a white crystalline solid.

The workflow for this synthesis is illustrated in the diagram below.
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A simplified workflow for the synthesis of N-Acetyl-L-valine.

Applications in Research and Development
N-Acetyl-L-valine serves as a crucial building block and ligand in modern organic and

pharmaceutical chemistry.

Asymmetric Synthesis
One of the primary applications of N-Acetyl-L-valine is as a chiral ligand in asymmetric

catalysis. Its defined stereochemistry is exploited to control the stereochemical outcome of

chemical reactions, leading to the selective formation of a desired enantiomer of the product.

This is particularly important in the synthesis of pharmaceuticals, where often only one

enantiomer is biologically active.

Ligand in Selective Reactions
N-Acetyl-L-valine has been identified as an effective ligand in specific, highly selective organic

reactions.[3]

Meta-Selective Tert-Alkylation: It is used to direct the alkylation of certain aromatic

compounds to the meta position, a traditionally challenging transformation.[4]

2,6-Diolefinati on of Phenylacetic Acids: This compound facilitates the introduction of two

olefin groups at the 2 and 6 positions of phenylacetic acid derivatives, which are valuable

intermediates in the synthesis of complex molecules.[3][4]

The role of N-Acetyl-L-valine as a ligand in a generic selective reaction is depicted below.
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Role of N-Acetyl-L-valine as a Ligand
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N-Acetyl-L-valine as a chiral ligand in selective synthesis.

Pharmaceutical Intermediate
As a derivative of an essential amino acid, N-Acetyl-L-valine is a valuable intermediate in the

synthesis of more complex pharmaceutical agents, including peptide-based drugs and

neuroprotective agents.[5] Its structure can enhance the stability and bioavailability of the

parent amino acid, L-valine.[5]

Biochemical Context
While N-Acetyl-L-valine itself is not a central component of major metabolic pathways, it is

biochemically related to L-valine, a branched-chain amino acid (BCAA). The metabolism of

valine is crucial for energy production and protein synthesis.[6][7] N-acetylation is a common

biological modification of amino acids and proteins, often mediated by N-acetyltransferase

(NAT) enzymes.[1]

The diagram below illustrates the metabolic fate of L-valine and the point of N-acetylation.
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Metabolic Context of L-valine and N-Acetylation
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Metabolic fate of L-valine and its relation to N-acetylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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